False-Negative Rate in SLNB
In sentinel lymph node biopsy (SLNB), the false-negative rate (FNR) is a critical metric of oncological reliability. A 2017 meta-analysis of 21 studies directly compared the FNR of Patent Blue V (9.9±8.4%; range 4-23%) against Methylene Blue (6.4±8.2%; range 4-16%) and Iso-sulfan Blue (13.3±2.0%; range 11-15%) [1]. Patent Blue V demonstrates a quantifiably higher FNR than Methylene Blue, but a lower FNR than Iso-sulfan Blue, placing it in an intermediate performance tier among this class of tracers. Identification rates for all blue dyes were high, but this FNR variance is the key selection discriminator [1].
| Evidence Dimension | False-Negative Rate (FNR) in SLNB |
|---|---|
| Target Compound Data | Mean FNR 9.9±8.4% (range 4-23%) |
| Comparator Or Baseline | Methylene Blue: Mean FNR 6.4±8.2% (range 4-16%); Iso-sulfan Blue: Mean FNR 13.3±2.0% (range 11-15%) |
| Quantified Difference | 3.5 percentage points higher FNR vs. Methylene Blue; 3.4 percentage points lower FNR vs. Iso-sulfan Blue |
| Conditions | Systematic review and meta-analysis of 21 clinical studies in breast cancer and melanoma patients |
Why This Matters
This quantitative FNR data allows surgical teams to weigh the tracer's accuracy against other factors like cost and availability, ensuring an evidence-based choice rather than a default selection.
- [1] Peek MC, et al. Blue dye for identification of sentinel nodes in breast cancer and malignant melanoma: a systematic review and meta-analysis. Future Oncol. 2017;13(5):455-467. View Source
